3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol
• IUPAC Name: 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propylindol-2-one
• InChI: InChI=1S/C21H23NO4/c1-3-13-22-18-8-6-5-7-17(18)21(25,20(22)24)14-19(23)15-9-11-16(12-10-15)26-4-2/h5-12,25H,3-4,13-14H2,1-2H3
• InChI Key: RLPYKSCXEVOGQY-UHFFFAOYSA-N
• SMILES: CCCN1C2=CC=CC=C2C(C1=O)(CC(=O)C3=CC=C(C=C3)OCC)O

Description

3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one, also known as EP-101, is a novel compound with potential therapeutic applications. This compound belongs to the family of indole derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The exact mechanism of action of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one is not fully understood, but it is believed to involve the modulation of various signaling pathways. 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been found to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and detoxification enzymes. It also inhibits the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been found to exhibit various biochemical and physiological effects. It reduces the production of reactive oxygen species (ROS) and pro-inflammatory cytokines, and increases the expression of antioxidant and detoxification enzymes. 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one also improves mitochondrial function and reduces apoptosis in cells exposed to oxidative stress. In animal models, 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been found to improve cognitive function, reduce brain damage, and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has low toxicity and can be administered orally or intraperitoneally. However, 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has some limitations for lab experiments. It has low solubility in water and requires the use of organic solvents for in vitro studies. 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one also has low bioavailability and may require the use of drug delivery systems for in vivo studies.

Future Directions

3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has potential therapeutic applications for various diseases, including neurodegenerative diseases, inflammatory diseases, and cancer. Future research should focus on the development of drug delivery systems to improve the bioavailability of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. The mechanism of action of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one should be further elucidated to identify potential targets for drug development. The efficacy of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one should also be tested in clinical trials to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one involves the reaction of 4-ethoxyphenylacetic acid with propionic anhydride to form 3-[2-(4-ethoxyphenyl)-2-oxoethyl]propionic acid. The resulting acid is then reacted with indole-2,3-dione in the presence of a reducing agent to form 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one. The synthesis method has been optimized to obtain high yields of pure 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in vitro and in vivo. 3-[2-(4-ethoxyphenyl)-2-oxoethyl]-3-hydroxy-1-propyl-1,3-dihydro-2H-indol-2-one has also been found to protect neurons from oxidative damage and improve cognitive function in animal models of neurodegenerative diseases.